Dimethyl 5-butoxyisophthalate

• Molecular Formula: C14H18O5
• Molecular Weight: 266.29 g/mol
• IUPAC Name: dimethyl 5-butoxybenzene-1,3-dicarboxylate
• InChI: InChI=1S/C14H18O5/c1-4-5-6-19-12-8-10(13(15)17-2)7-11(9-12)14(16)18-3/h7-9H,4-6H2,1-3H3
• InChI Key: XZXKGSCMQKHARC-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=CC(=C1)C(=O)OC)C(=O)OC

Description

Dimethyl 5-butoxyisophthalate is a useful research compound. Its molecular formula is C14H18O5 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl 5-hydroxyisophthalate (0.40 g, 1.90 mmol), cesium carbonate (1.30 g, 3.80 mmol) and CH3CN (12 mL) were added to a round-bottom flask and stirred for 15-30 min. iodobutane (0.42 g, 2.28 mmol) was added, and the reaction was stirred for 16 h. The solvent was concentrated under reduced pressure, and the reaction mixture was partitioned between EtOAc (50 mL) and H2O (50 mL). The organic layer was separated and the aqueous layer extracted with EtOAc (50 mL). The combined organics were dried over Na2SO4, filtered, and concentrated under reduced pressure to afford the desired product which was used without further purification.